Cas no 2377606-12-5 (4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid)

• Product Name: 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid
• CAS No: 2377606-12-5
• MF: C₁₄H₂₁BFNO₄
• MW: 297.130247831345
• CID: 5523800
• PubChem ID: 75486136
• Update Time: 2025-10-24

4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-{[(tert-butoxy)carbonyl](propyl)amino}-2-fluorophenyl)boronic acid
• [2-fluoro-4-[(2-methylpropan-2-yl)oxycarbonyl-propylamino]phenyl]boronic acid
• BS-33645
• (4-((tert-Butoxycarbonyl)(propyl)amino)-2-fluorophenyl)boronic acid
• CS-0178991
• 2377606-12-5
• 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid

• Inchi： 1S/C14H21BFNO4/c1-5-8-17(13(18)21-14(2,3)4)10-6-7-11(15(19)20)12(16)9-10/h6-7,9,19-20H,5,8H2,1-4H3
• InChI Key： LGSARWFLWPUWNR-UHFFFAOYSA-N
• SMILES： FC1=C(B(O)O)C=CC(=C1)N(C(=O)OC(C)(C)C)CCC

Computed Properties

• Exact Mass: 297.1547665g/mol
• Monoisotopic Mass: 297.1547665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Additional information on 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid

Introduction to 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid (CAS No. 2377606-12-5)

4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2377606-12-5, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a unique structural motif combining a boronic acid functional group with an amino side chain protected by a tert-butoxycarbonyl (Boc) group, further modified with a propyl substituent. The presence of a fluorine atom at the 2-position of the phenyl ring introduces additional electronic and steric properties, making it a versatile building block for the synthesis of complex molecules.

The boronic acid moiety in 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely employed in organic synthesis to construct carbon-carbon bonds. This reaction is pivotal in the development of pharmaceuticals, agrochemicals, and advanced materials. The fluorine substituent enhances the reactivity and selectivity of the boronic acid, allowing for more precise control during coupling reactions. Such attributes make this compound an indispensable tool for medicinal chemists and synthetic organic chemists.

In recent years, there has been growing interest in the application of fluorinated aromatic compounds in drug discovery due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of fluorine into drug molecules often leads to improved bioavailability and reduced susceptibility to degradation by metabolic enzymes. The 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid structure exemplifies this trend, offering a scaffold that can be further functionalized to produce novel therapeutic agents.

The Boc-protected amino group provides stability under basic conditions, facilitating its use in multi-step synthetic routes where harsh acidic conditions might otherwise lead to deprotection or side reactions. This stability is particularly advantageous in the late-stage modification of drug candidates, where maintaining functional group integrity is critical. The propyl side chain introduces additional steric bulk, which can be exploited to fine-tune the binding properties of resulting molecules, potentially enhancing target engagement and reducing off-target effects.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions involving fluorinated compounds. Studies have demonstrated that the presence of fluorine can significantly alter electronic distributions within a molecule, influencing both reactivity and binding affinity. The 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid scaffold has been employed in computational studies to model potential drug candidates targeting various biological pathways. These models have shown promise in predicting high-affinity binders for enzymes and receptors relevant to diseases such as cancer and neurodegeneration.

The synthesis of 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation of a fluorinated aromatic ring, followed by protection of the amino group with a Boc moiety and introduction of a propyl chain via nucleophilic substitution or other coupling strategies. Advances in catalytic methods have streamlined these processes, reducing reaction times and improving yields. For instance, palladium-catalyzed cross-coupling reactions have been optimized for constructing the boronic acid functionality with high efficiency.

The utility of this compound extends beyond pharmaceutical applications into materials science. Fluorinated boronic acids are being explored as precursors for organic electronic materials, including organic light-emitting diodes (OLEDs) and liquid crystals. The electronic properties imparted by the fluorine atom can enhance device performance by influencing charge transport and optical characteristics. Research has shown that derivatives of 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid exhibit favorable thermal stability and luminescence properties when incorporated into polymer matrices.

In conclusion, 4-(N-BOC-N-Propyl)amino-2-fluorophenylboronic acid (CAS No. 2377606-12-5) represents a sophisticated molecular entity with broad applicability in synthetic chemistry and materials science. Its unique structural features—combining a boronic acid handle with protective Boc groups, propyl substitution, and fluorine modulation—make it an invaluable intermediate for drug discovery and advanced material design. As research continues to uncover new methodologies for its utilization, this compound is poised to play an even greater role in developing next-generation therapeutics and functional materials.